![molecular formula C16H19N3OS B5092167 1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-4-phenylpiperazine](/img/structure/B5092167.png)
1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-4-phenylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-4-phenylpiperazine, also known as DMTP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DMTP is a piperazine derivative that has been synthesized through various methods and has been found to have interesting biochemical and physiological effects. In
Mechanism of Action
1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-4-phenylpiperazine acts as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of dopamine release in the brain. By blocking the D3 receptor, this compound reduces dopamine release and may have implications for the treatment of addiction and other dopamine-related disorders.
Biochemical and Physiological Effects:
This compound has been found to have anxiolytic and antidepressant effects in animal models, which suggests that it may have potential therapeutic applications in the treatment of anxiety and depression. Additionally, this compound has been found to reduce cocaine self-administration in rats, which suggests that it may have potential applications in the treatment of addiction.
Advantages and Limitations for Lab Experiments
1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-4-phenylpiperazine has several advantages for lab experiments, including its high yield and purity when synthesized using the methods described above. Additionally, this compound has been found to have selective activity at the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, this compound has limitations in terms of its specificity, as it may also interact with other receptors in the brain.
Future Directions
There are several future directions for research on 1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-4-phenylpiperazine. One direction is to further investigate its potential therapeutic applications in the treatment of addiction, anxiety, and depression. Additionally, further research is needed to better understand the mechanism of action of this compound and its interactions with other receptors in the brain. Finally, there is a need for the development of new and more selective compounds that target the dopamine D3 receptor, which could have implications for the treatment of addiction and other dopamine-related disorders.
Conclusion:
This compound is a piperazine derivative that has potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to act as a selective antagonist of the dopamine D3 receptor, which has implications for the treatment of addiction and other dopamine-related disorders. Additionally, this compound has been found to have anxiolytic and antidepressant effects, which could have implications for the treatment of anxiety and depression. While there are limitations to the specificity of this compound, its high yield and purity make it a useful tool for studying the role of the dopamine D3 receptor in various physiological and pathological processes. Future research on this compound should focus on further investigating its potential therapeutic applications and developing new and more selective compounds that target the dopamine D3 receptor.
Synthesis Methods
1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-4-phenylpiperazine has been synthesized through various methods, including the reaction of 1,4-diphenylpiperazine with 2,4-dimethyl-5-thiocarbamoyl-1,3-thiazole and the reaction of 1,4-diphenylpiperazine with 2,4-dimethyl-5-carboxamido-1,3-thiazole. Both methods have been found to yield this compound in good yields and purity.
Scientific Research Applications
1-[(2,4-dimethyl-1,3-thiazol-5-yl)carbonyl]-4-phenylpiperazine has potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to act as a selective antagonist of the dopamine D3 receptor, which has implications for the treatment of addiction and other dopamine-related disorders. Additionally, this compound has been found to have anxiolytic and antidepressant effects, which could have implications for the treatment of anxiety and depression.
properties
IUPAC Name |
(2,4-dimethyl-1,3-thiazol-5-yl)-(4-phenylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3OS/c1-12-15(21-13(2)17-12)16(20)19-10-8-18(9-11-19)14-6-4-3-5-7-14/h3-7H,8-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWTOXXHZDVTRSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)C(=O)N2CCN(CC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.